Efficient catalytic conversion of concentrated cellulose feeds to hexitols with heteropoly acids and Ru on carbon†

Chemical Communications Pub Date: 2010-04-07 DOI: 10.1039/C001096K

Abstract

A combination of heteropolyacids and Ru on carbon catalyzes the conversion of concentrated cellulose feeds into hexitols under H2 pressure. Quantitative conversion of ball-milled cellulose was observed with remarkable hexitol volume productivity.

Graphical abstract: Efficient catalytic conversion of concentrated cellulose feeds to hexitols with heteropoly acids and Ru on carbon
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